Cas no 826-42-6 (N,N-diethyl-N-oxide-Benzenamine)

• Product Name: N,N-diethyl-N-oxide-Benzenamine
• CAS No: 826-42-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 2690094
• PubChem ID: 11073770
• Update Time: 2025-04-21

N,N-diethyl-N-oxide-Benzenamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N-oxide-Benzenamine
• SCHEMBL6908065
• N,N-Diethylbenzenamine N-oxide
• DTXSID201002811
• N,N-diethylaniline-N-oxide
• N,N-Diethylaniline N-oxide
• Benzenamine, N,N-diethyl-, N-oxide
• 826-42-6

• Inchi： 1S/C10H15NO/c1-3-11(12,4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： VHLGRKTXILMMPF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 29.43000
• LogP: 2.56630